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Compound of Interest

Compound Name: 3,3',5,5"-Tetrabromo-1,1'-biphenyl

Cat. No.: B1361229

An In-depth Technical Guide to the Physicochemical Properties of 3,3',5,5'-Tetrabromo-1,1'-
biphenyl

For Researchers, Scientists, and Drug Development
Professionals

Introduction

3,3',5,5'-Tetrabromo-1,1'-biphenyl (CAS RN: 16400-50-3), a member of the polybrominated
biphenyl (PBB) class of compounds, is a significant molecule in various scientific and industrial
domains.[1] Its structure, characterized by a biphenyl core symmetrically substituted with four
bromine atoms, imparts unique physicochemical properties that make it a valuable intermediate
in organic synthesis.[2][3] This compound serves as a building block in the creation of complex
halogenated molecules, finding applications in the synthesis of fine chemicals, pharmaceutical
intermediates, and flame retardants.[2] Understanding its core physicochemical properties is
paramount for its effective and safe utilization in research and development.

This technical guide provides a comprehensive overview of the key physicochemical properties
of 3,3',5,5'-Tetrabromo-1,1'-biphenyl, detailed experimental protocols for their determination,
and logical workflows for these procedures.

Core Physicochemical Properties
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The fundamental physicochemical characteristics of 3,3',5,5'-Tetrabromo-1,1'-biphenyl are
summarized in the table below. These properties are crucial for predicting its behavior in
various chemical and biological systems.

Property Value Reference
Molecular Formula C12HeBra [1114]
Molecular Weight 469.79 g/mol [1114]

Off-white to yellow powder or
Appearance _ [2]
dark gray solid

Melting Point 185-190 °C

Boiling Point 401.8 °C at 760 mmHg [2]
Density 2.140 + 0.06 g/cm3 [2]
LogP (XLogP3) 6.3 [1114]
Vapor Pressure 2.67 x 10~ mmHg at 25°C [2]
Flash Point 190.7 °C [2]
Refractive Index 1.666 [2]

Sparingly soluble in water;
Solubili soluble in non-polar organic
olubility _
solvents like benzene, toluene,

and hexane.[3]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined
below. These protocols are standard procedures for organic compounds and can be specifically
applied to 3,3',5,5'-Tetrabromo-1,1'-biphenyl.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid 3,3',5,5'-Tetrabromo-1,1'-
biphenyl transitions to a liquid.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 3,3',5,5'-Tetrabromo-1,1'-biphenyl is finely
powdered using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned so that the bulb is level with the sample.

Heating: The apparatus is heated at a steady and slow rate, approximately 1-2°C per minute,
especially when approaching the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-1°C) indicates a high degree of
purity. A broad melting range suggests the presence of impurities.
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Melting Point Determination Workflow

Boiling Point Determination (Thiele Tube Method)

Objective: To determine the temperature at which the vapor pressure of liquid 3,3',5,5'-

Tetrabromo-1,1'-biphenyl equals the atmospheric pressure.

Apparatus:

Thiele tube

Small test tube (fusion tube)
Capillary tube (sealed at one end)
Thermometer

Heating source (e.g., Bunsen burner)

Mineral oil or silicone oil

Procedure:

Sample Preparation: A small amount of the compound is placed in the fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the fusion tube containing the sample.

Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then
placed in a Thiele tube containing heat-stable oil, ensuring the sample is below the oil level.

Heating: The side arm of the Thiele tube is gently and uniformly heated. This creates a
convection current in the oil, ensuring even heat distribution.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. The heating is continued until a rapid and continuous stream of
bubbles emerges from the capillary tube.
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e Recording: The heat source is then removed. The temperature at which the bubbling stops
and the liquid begins to enter the capillary tube is recorded as the boiling point.
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Boiling Point Determination Workflow

Solubility Determination (Qualitative)

Objective: To qualitatively assess the solubility of 3,3',5,5'-Tetrabromo-1,1'-biphenyl in various
solvents.

Apparatus:

Test tubes and rack

Spatula

Graduated cylinder or pipettes

Vortex mixer (optional)

Solvents (e.g., water, ethanol, acetone, hexane, toluene)
Procedure:

o Sample Addition: Approximately 20-30 mg of 3,3',5,5'-Tetrabromo-1,1'-biphenyl is placed
into a clean, dry test tube.

e Solvent Addition: 1 mL of the chosen solvent is added to the test tube.

e Mixing: The test tube is agitated vigorously (e.g., by flicking, using a vortex mixer, or shaking)
for 1-2 minutes.
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e Observation: The mixture is observed to determine if the solid has dissolved completely. If
the solid dissolves, the compound is classified as "soluble” in that solvent. If a significant
amount of solid remains, it is "sparingly soluble" or "insoluble."

o Systematic Testing: This procedure is repeated with a range of solvents of varying polarities
to establish a solubility profile.
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Qualitative Solubility Testing Workflow

Biological Considerations

While this guide focuses on physicochemical properties, it is noteworthy that 3,3',5,5'-
Tetrabromo-1,1'-biphenyl, as a polybrominated compound, warrants careful handling and
toxicological assessment. Some studies suggest that related compounds may interfere with
hormone signaling pathways and induce oxidative stress.[4] Therefore, appropriate safety
precautions should be observed during its handling and use in experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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